Cas no 129872-84-0 (2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 129872-84-0
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD24873227
• CID: 1038905
• PubChem ID: 135743698
• Update Time: 2025-11-01

2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 2-Chloro-5-methyl-5H-pyrrolo-[3,2-d]pyrimidin-4(3H)-one
• 2-Chloro-5-Methyl-5H-pyrrolo[3,2-d]pyriMidin-4(3H)-one
• 2-CHLORO-5-METHYL-1H-PYRROLO[3,2-D]PYRIMIDIN-4(5H)-ONE
• 2-chloro-5-methyl-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-Chloro-3,5-dihydro-5-Methyl-4H-pyrrolo[3,2-d]pyriMidin-4-one
• 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-Chloro-5-methyl-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• DTXSID90563391
• MFCD17018620
• 2-Chloro-5-methyl-3H-pyrrolo[3,2-d]pyrimidin-4-one
• AMY33591
• P14162
• 2-chloro-5-methyl-4a,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-4(7aH)-one
• AS-33893
• J-508860
• SY097889
• SB10962
• CS-0051944
• AKOS016006186
• 129872-84-0
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 2-chloro-3,5-dihydro-5-methyl-
• DB-303151

• MDL： MFCD24873227
• Inchi： 1S/C7H6ClN3O/c1-11-3-2-4-5(11)6(12)10-7(8)9-4/h2-3H,1H3,(H,9,10,12)
• InChI Key： BOPHQDOBIRBJOS-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CN(C)C=2C(N1)=O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one

Introduction to 2-Chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 129872-84-0)

2-Chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one, with the CAS number 129872-84-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one makes it a valuable candidate for drug development and further scientific exploration.

The chemical structure of 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one consists of a pyrrolopyrimidine core with a chlorine atom at the 2-position and a methyl group at the 5-position. The presence of these substituents imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The chlorine atom can enhance the lipophilicity of the molecule, while the methyl group can improve its metabolic stability and bioavailability.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one. One of the key areas of interest is its antiviral activity. Studies have shown that this compound exhibits potent inhibitory effects against various viruses, including influenza and hepatitis C viruses. The mechanism of action involves interference with viral replication processes, making it a promising lead for the development of new antiviral drugs.

Beyond its antiviral properties, 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

The anti-inflammatory properties of 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one have also been explored. In vitro and in vivo studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In terms of pharmacokinetics, 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one has favorable properties that make it suitable for oral administration. It exhibits good solubility in aqueous solutions and has a reasonable half-life in plasma, allowing for sustained therapeutic effects. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

The synthesis of 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. These methods have been refined to minimize side reactions and ensure high product quality.

In conclusion, 2-chloro-5-methyl-1H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 129872-84-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.